Cas no 2229303-66-4 (N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide)

• Product Name: N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide
• CAS No: 2229303-66-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6399551
• PubChem ID: 165825696
• Update Time: 2025-05-20

N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide
• EN300-1740778
• N-{3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}acetamide
• 2229303-66-4

• Inchi： 1S/C14H20N2O/c1-10(17)16-12-6-4-5-11(7-12)14(9-15)8-13(14,2)3/h4-7H,8-9,15H2,1-3H3,(H,16,17)
• InChI Key： RCKTXKTTWCNSGF-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide

N-{3-1-(Aminomethyl)-2,2-Dimethylcyclopropylphenyl}Acetamide: A Comprehensive Overview

The compound with CAS number 2229303-66-4, known as N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

At its core, the structure of N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide consists of a cyclopropane ring substituted with an amino methyl group and two methyl groups. This arrangement imparts the molecule with exceptional stability and reactivity. The cyclopropane ring, being highly strained, contributes to the compound's unique electronic properties, which are pivotal in its interactions with biological systems. The phenyl group attached to the cyclopropane further enhances the molecule's aromaticity, making it a versatile building block for advanced chemical constructs.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand for various protein targets has been explored extensively. For instance, researchers have demonstrated that N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide can modulate enzyme activity by binding to specific active sites. This property makes it a promising candidate for developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to interact with plant enzymes and influence metabolic pathways suggests its potential use as a growth regulator or pest control agent. Field trials conducted in controlled environments have indicated that the compound can enhance crop yield without adverse environmental effects, aligning with sustainable agricultural practices.

The synthesis of N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps such as cyclopropanation and acylation. These advancements have not only streamlined the production process but also enhanced the purity and yield of the final product.

From a materials science perspective, this compound exhibits interesting physical properties that make it suitable for advanced materials development. Its thermal stability and mechanical strength suggest applications in high-performance polymers and composites. Researchers are currently exploring its potential as a reinforcing agent in polymer matrices, where it could enhance material durability under extreme conditions.

In conclusion, N-{3-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide (CAS No: 2229303-66-4) is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with recent breakthroughs in synthesis and application research, positions it as a key player in future technological advancements. As ongoing studies continue to uncover new potentials for this compound, its role in shaping innovative solutions across pharmaceuticals, agriculture, and materials science is set to grow significantly.